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Introduction
The compound C17H18ClN3O4 represents a novel synthetic small molecule with potential as a

targeted therapeutic agent. Its molecular structure suggests properties amenable to formulation

within advanced drug delivery systems. These application notes provide a comprehensive

overview and detailed protocols for the development of C17H18ClN3O4-loaded nanoparticles

for targeted delivery to cancer cells. The methodologies described herein are designed to guide

researchers through the process of formulation, characterization, and preclinical evaluation of

this promising compound.

Targeted drug delivery aims to increase the concentration of a therapeutic agent at the site of

disease, thereby enhancing efficacy and reducing systemic toxicity.[1][2][3] Nanoparticle-based

systems are a leading strategy to achieve this, offering advantages such as improved drug

solubility, protection from degradation, and the ability to be functionalized with targeting ligands

for specific cell recognition.[4][5][6][7] This document focuses on the encapsulation of

C17H18ClN3O4 within biodegradable poly(lactic-co-glycolic acid) (PLGA) nanoparticles,

surface-functionalized with folic acid for active targeting of cancer cells that overexpress the

folate receptor.
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For the purpose of these protocols, we hypothesize that C17H18ClN3O4 acts as a potent

inhibitor of a key downstream effector in the PI3K/AKT/mTOR signaling pathway. This pathway

is frequently dysregulated in various cancers, making it an attractive target for therapeutic

intervention.[8][9] By blocking this pathway, C17H18ClN3O4 is presumed to inhibit cell

proliferation, survival, and angiogenesis.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ijpsjournal.com/article/Targeted+NanoparticleBased+Drug+Delivery+Systems+Enhancing+Therapeutic+Efficacy+in+Cancer+Treatment
https://www.rjpls.org/documents/2022/17.pdf
https://www.mdpi.com/1999-4923/15/9/2233
https://www.mdpi.com/1999-4923/15/9/2233
https://pmc.ncbi.nlm.nih.gov/articles/PMC11744063/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11744063/
https://www.researchgate.net/publication/383949755_Nanoparticle-based_Targeted_Drug_Delivery
https://pmc.ncbi.nlm.nih.gov/articles/PMC3249419/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8841383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8841383/
https://www.mdpi.com/2073-4409/10/3/659
https://www.walshmedicalmedia.com/open-access/inhibitory-drugs-targeting-specific-signaling-pathways-in-cancer-131755.html
https://www.benchchem.com/product/b576333#developing-c17h18cln3o4-for-targeted-drug-delivery
https://www.benchchem.com/product/b576333#developing-c17h18cln3o4-for-targeted-drug-delivery
https://www.benchchem.com/product/b576333#developing-c17h18cln3o4-for-targeted-drug-delivery
https://www.benchchem.com/product/b576333#developing-c17h18cln3o4-for-targeted-drug-delivery
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576333?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

